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Compound of Interest

Compound Name:
1-Ethyl-3-methylimidazolium

chloride-d11

Cat. No.: B065986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical specifications for 1-
Ethyl-3-methylimidazolium chloride-d11, a deuterated ionic liquid. The information is

structured to assist researchers and professionals in drug development and other scientific

fields in understanding the quality and characteristics of this compound.

Certificate of Analysis
The following table summarizes the typical analytical data for 1-Ethyl-3-methylimidazolium
chloride-d11. Values are representative and may vary between specific lots.
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Test Specification Result

Identity

Appearance White to off-white solid Conforms

¹H NMR Conforms to structure Conforms

Purity

Purity by HPLC ≥98.0% 99.5%

Isotopic Purity (atom % D) ≥98.0% 98.5%[1]

Impurities

Water Content (by Karl

Fischer)
≤0.5% 0.2%

Residual Solvents To be reported <0.1%

Physical Properties

Molecular Formula C₆D₁₁ClN₂ C₆D₁₁ClN₂

Molecular Weight 157.69 g/mol 157.69 g/mol

CAS Number 160203-52-1 160203-52-1[2]

Experimental Protocols
Detailed methodologies for the key analytical tests are provided below.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
High-Performance Liquid Chromatography (HPLC) is a cornerstone technique for assessing

the purity of 1-Ethyl-3-methylimidazolium chloride. A typical reverse-phase method is

employed.[3][4]
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Parameter Description

Instrumentation
HPLC system with UV or Evaporative Light

Scattering Detector (ELSD)

Column C18 or Newcrom R1, 5 µm, 4.6 x 250 mm

Mobile Phase

A mixture of acetonitrile and water with an acidic

modifier like phosphoric acid or formic acid for

MS compatibility.[3][4]

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 25 °C

Detection UV at 210 nm or ELSD

Sample Preparation
The sample is accurately weighed and dissolved

in the mobile phase to a known concentration.

Analysis

The sample is injected into the HPLC system,

and the peak area of the main component is

compared to the total peak area to determine

purity.

Water Content Determination by Karl Fischer Titration
The Karl Fischer titration method is a highly specific and accurate technique for the

determination of water content in ionic liquids.[5][6][7][8]
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Parameter Description

Instrumentation Volumetric or coulometric Karl Fischer titrator

Reagent
Karl Fischer reagent (iodine, sulfur dioxide, a

base, and a solvent)

Solvent

Anhydrous methanol or a specialized Karl

Fischer solvent. Ionic liquids themselves can

sometimes be used as a solvent for poorly

soluble samples.[6][9]

Sample Preparation

A known weight of the 1-Ethyl-3-

methylimidazolium chloride-d11 is accurately

measured and introduced into the titration

vessel.

Titration

The sample is titrated with the Karl Fischer

reagent until the endpoint is reached, which is

detected electrochemically.

Calculation

The water content is calculated based on the

amount of reagent consumed and the weight of

the sample.

Quality Control Workflow
The following diagram illustrates the typical quality control (QC) workflow for the analysis and

release of 1-Ethyl-3-methylimidazolium chloride-d11.
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Caption: Quality control workflow for 1-Ethyl-3-methylimidazolium chloride-d11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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